Cas no 55934-22-0 (2,4-dichloro-7-methoxy-quinoline)

• Product Name: 2,4-dichloro-7-methoxy-quinoline
• CAS No: 55934-22-0
• MF: C₁₀H₇Cl₂NO
• MW: 228.074680566788
• MDL: MFCD09475797
• CID: 365808
• PubChem ID: 22832054
• Update Time: 2025-05-21

2,4-dichloro-7-methoxy-quinoline Chemical and Physical Properties

Names and Identifiers

• 2,4-Dichloro-7-methoxyquinoline
• 2,4-Dichloro-7-methoxy-quinoline
• Quinoline, 2,4-dichloro-7-methoxy-
• 2,4,5-TRIFLUOROPHENYLACETONITRILE
• 2,4-Dichlor-7-methoxychinolin
• QUI097
• Quinoline,2,4-dichloro-7-methoxy
• Quinoline,2,4-dichloro-7-methoxy-
• 55934-22-0
• AM20061328
• SY253319
• 2,4-Dichloro-7-methoxy quinoline
• DTXSID60628567
• MFCD09475797
• FT-0646327
• CS-0071874
• F9995-1174
• AS-42238
• SCHEMBL288844
• A847189
• EN300-265803
• XHKVDLMHZLUDSK-UHFFFAOYSA-N
• AKOS002390457
• SB37668
• DB-072071
• 2,4-dichloro-7-methoxy-quinoline

• MDL： MFCD09475797
• Inchi： 1S/C10H7Cl2NO/c1-14-6-2-3-7-8(11)5-10(12)13-9(7)4-6/h2-5H,1H3
• InChI Key： XHKVDLMHZLUDSK-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C2C=C(C=CC2=1)OC)Cl

Computed Properties

• Exact Mass: 226.99000
• Monoisotopic Mass: 226.9904692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• Density: 1.384±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132-133 ºC (ethanol )
• Boiling Point: 327.9 °C at 760 mmHg
• Flash Point: 152.1 °C
• Refractive Index: 1.63
• Solubility: Insuluble (8.9E-3 g/L) (25 ºC),
• PSA: 22.12000
• LogP: 3.55020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2,4-dichloro-7-methoxy-quinoline

Comprehensive Overview of 2,4-Dichloro-7-methoxy-quinoline (CAS No. 55934-22-0)

2,4-Dichloro-7-methoxy-quinoline, identified by its CAS number 55934-22-0, is a specialized quinoline derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated quinolines, which are renowned for their versatile biological activities. The presence of chloro and methoxy substituents enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in developing novel antimicrobial agents and crop protection solutions.

In recent years, the demand for 2,4-dichloro-7-methoxy-quinoline has surged, driven by its role in the synthesis of bioactive molecules. A key area of interest is its application in drug discovery, particularly for targeting infectious diseases and inflammatory conditions. The compound's unique structure allows for selective modifications, enabling the creation of derivatives with enhanced efficacy. This aligns with the growing trend of precision medicine, where tailored compounds are designed to address specific health challenges.

Another emerging application of CAS 55934-22-0 is in the field of agrochemical innovation. With the global focus on sustainable farming, researchers are exploring its potential as a building block for eco-friendly pesticides. The compound's ability to interfere with microbial growth makes it a candidate for developing next-generation plant protection products. This is particularly relevant given the rising concerns over pesticide resistance and the need for safer alternatives.

The synthesis of 2,4-dichloro-7-methoxy-quinoline involves multi-step processes, often starting from 7-methoxy-quinoline. Advanced techniques such as catalytic chlorination and regioselective functionalization are employed to achieve high purity and yield. Analytical methods like HPLC and NMR spectroscopy are critical for quality control, ensuring compliance with industry standards. These aspects are frequently searched by professionals seeking synthetic protocols or analytical data for this compound.

From a commercial perspective, 55934-22-0 is supplied by specialized chemical manufacturers and research reagent providers. Its pricing and availability are influenced by factors such as raw material costs and regulatory requirements. Companies often highlight its GMP-grade or laboratory-grade variants to cater to diverse customer needs. This information is vital for procurement teams and R&D professionals evaluating suppliers.

Environmental and safety considerations are also pivotal when handling 2,4-dichloro-7-methoxy-quinoline. While not classified as hazardous under standard regulations, proper storage conditions (e.g., cool, dry environments) and personal protective equipment (PPE) are recommended. These precautions align with the broader industry shift toward green chemistry and responsible sourcing, topics gaining traction in scientific forums.

Looking ahead, the compound's potential in material science is being explored, particularly for designing organic semiconductors or fluorescent probes. Its conjugated system and electron-withdrawing groups make it a candidate for optoelectronic applications. This interdisciplinary relevance underscores why searches for "quinoline-based materials" often include references to CAS 55934-22-0.

In summary, 2,4-dichloro-7-methoxy-quinoline (CAS No. 55934-22-0) is a multifaceted compound bridging pharmaceuticals, agrochemicals, and advanced materials. Its adaptability to modern research needs—from drug development to sustainable agriculture—positions it as a compound of enduring interest. As scientific inquiries evolve, this quinoline derivative will likely remain a focal point for innovation and application-driven studies.